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3,4-Dibromohexane mass spectrometry
fragmentation pattern
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Compound Focus: 3,4-Dibromohexane

CAS No.: 16230-28-7

Cat. No.: S1520782

Theoretical Fragmentation Pattern of 3,4-
Dibromohexane

When 3,4-dibromohexane (molecular formula CeH12Br2) is ionized in a mass spectrometer, it typically
follows a predictable fragmentation behavior. The molecular ion and common fragment ions are theorized in

the table below.

Theoretical m/z lon Assignment Fragmentation Mechanism | Notes

| 245.9 | [CeH127°Brz]** (Molecular Ion) | Molecular ion containing two 79Br isotopes. Often of low
abundance or unstable [1]. | | 243.9 | [CeH127°Br®Br]*s (Molecular Ion) | Molecular ion containing one
79Br and one 8'Br isotope. Characteristic doublet pattern (1:2:1 ratio for Br2). | | 241.9 | [CeH12%!Brz2]*
(Molecular Ion) | Molecular ion containing two 8lpy isotopes. | | 165.0 | [CeH12Br]* | Loss of one bromine
atom (*Br) from the molecular ion, forming a bromocarbocation. | | 135.0 | [CsHoBr]*? | Potential loss of
*CHs and He from the [CeH12Br]* ion. Requires experimental verification. | | 85.1 | [CsH9e]* or [CeH13]* |

Loss of HBr from the molecular ion, followed by further fragmentation of the hydrocarbon chain. |

The diagram below illustrates the logical relationship for the key fragmentation pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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